1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(m-tolyl)ethanone
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Description
1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(m-tolyl)ethanone is a useful research compound. Its molecular formula is C16H19NO and its molecular weight is 241.334. The purity is usually 95%.
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Scientific Research Applications
Stereoselective Synthesis and PI3 Kinase Inhibition
One significant application is in the stereoselective synthesis of active metabolites of potent PI3 kinase inhibitors, highlighting the role of structural specificity in medicinal chemistry. For example, the synthesis and stereochemical determination of an active metabolite of the potent PI3 kinase inhibitor PKI-179 demonstrate the importance of stereospecific hydroboration and inversion strategies in achieving desired pharmacological activities (Chen et al., 2010).
Advancements in Asymmetric Synthesis
Research also focuses on diastereoselective construction strategies, such as the synthesis of the 6-Oxa-2-azabicyclo[3.2.1]octane scaffold from chiral α-Hydroxyaldehyde derivatives through the Aza-Prins reaction. This illustrates the compound's utility in enabling new routes towards asymmetric synthesis of structurally complex molecules with potential applications in drug development and beyond (Mahía et al., 2017).
Novelty in Chemical Structures and Drug Discovery
Moreover, the title compound is instrumental in the photochemical synthesis of 2-Azabicyclo[3.2.0]heptanes, serving as advanced building blocks for drug discovery. The synthesis of a conformationally restricted analogue of proline, 2,3-ethanoproline, from this process underscores the compound's value in creating novel chemical entities that could lead to new therapeutic agents (Druzhenko et al., 2018).
Enantioselective Syntheses of Tropane Alkaloids
Additionally, the compound has been used in the novel and versatile method for the enantioselective syntheses of tropane alkaloids, demonstrating the importance of starting from keto-lactams and employing silyl enol ether formation and lactam activation strategies. This research highlights the compound's role in the synthesis of complex natural products and alkaloids (Mao et al., 2014).
Properties
IUPAC Name |
1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-2-(3-methylphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO/c1-12-4-2-5-13(10-12)11-16(18)17-14-6-3-7-15(17)9-8-14/h2-6,10,14-15H,7-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQIKPHXNCTVFSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)N2C3CCC2C=CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.